5-[1-Methyl-3-(trifluoromethyl)pyrazol-4-yl]-1,3,4-thiadiazol-2-amine

• IUPAC Name: 5-[1-methyl-3-(trifluoromethyl)pyrazol-4-yl]-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C7H6F3N5S/c1-15-2-3(4(14-15)7(8,9)10)5-12-13-6(11)16-5/h2H,1H3,(H2,11,13)
• InChI Key: VBCYQPVCAMHBIV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C(F)(F)F)C2=NN=C(S2)N
• Molecular Formula: C7H6F3N5S
• Molecular Weight: 249.22 g/mol

Description

Compounds with a pyrazolyl-thiadiazolyl structure are often used in medicinal chemistry due to their diverse biological activities.

Molecular Structure Analysis

The molecular structure of similar compounds often includes a pyrazole ring, which is a five-membered ring with two nitrogen atoms, and a thiadiazole ring, which is a five-membered ring with two nitrogen atoms and one sulfur atom.

Chemical Reactions Analysis

The chemical reactions involving similar compounds often involve transformations of functional groups. The specific reactions that your compound undergoes would depend on its exact structure and the conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of your compound would depend on its exact structure. Similar compounds often have properties typical of organic compounds.

Mechanism of Action

The mechanism of action of similar compounds can vary widely depending on their exact structure and the biological system they interact with.

Safety and Hazards

The safety and hazards associated with your compound would depend on its exact structure and properties. Similar compounds can have varying degrees of toxicity.

Future Directions

The future directions for research on your compound would depend on its biological activity and potential applications. Similar compounds are often studied for their potential use in medicine.